1-[(2,4-Dichlorophenyl)methoxy]benzotriazole

• Molecular Formula: C13H9Cl2N3O
• Molecular Weight: 294.13 g/mol
• IUPAC Name: 1-[(2,4-dichlorophenyl)methoxy]benzotriazole
• InChI: InChI=1S/C13H9Cl2N3O/c14-10-6-5-9(11(15)7-10)8-19-18-13-4-2-1-3-12(13)16-17-18/h1-7H,8H2
• InChI Key: OFKCNDXFHQAWGJ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=NN2OCC3=C(C=C(C=C3)Cl)Cl

Description

1-[(2,4-dichlorophenyl)methoxy]benzotriazole is a member of benzotriazoles.

Scientific Research Applications

Environmental Presence and Impact

• Benzotriazoles, including derivatives similar to 1-[(2,4-Dichlorophenyl)methoxy]benzotriazole, are widely used as UV filters and stabilizers in various products. Their presence in the environment, particularly in sediments and sewage sludge, has been noted, raising concerns about their estrogenic activity and overall environmental impact (Zhang et al., 2011).

Chemical Properties and Synthesis

• Studies have explored the synthesis and properties of the 1-alkoxy-4-nitro-1,2,3-benzotriazole system, providing insights into the molecular structure and electronic properties of such compounds, which could include derivatives like 1-[(2,4-Dichlorophenyl)methoxy]benzotriazole (Maxwell et al., 1985).

Biological Applications

• Benzotriazole derivatives have been investigated for their biological activities. For instance, analogues of 1H-benzotriazole have shown potential as inhibitors of helicase activity in viruses, suggesting potential applications in antiviral therapies (Bretner et al., 2005).

Applications in Organic Chemistry

• Benzotriazole derivatives, such as 1-(T-Butoxycarbonyl)benzotriazole, have been synthesized and used in the protection of amino acids, indicating their utility in peptide synthesis and related organic chemistry applications (Katritzky et al., 1997).

Environmental Biodegradation

• The biotransformation of benzotriazoles, including their degradation in activated sludge, has been studied. This research provides insights into the environmental fate of such compounds, which is crucial for understanding their ecological impact (Huntscha et al., 2014).

Corrosion Inhibition

• Benzotriazole derivatives have been analyzed for their use as corrosion inhibitors, demonstrating significant efficiency in protecting materials from corrosion, which is vital in various industrial applications (Zhiyong, 2009).